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Compound of Interest

Compound Name: 4-Chloro-2-fluorophenylacetonitrile

Cat. No.: B104336

An In-depth Technical Guide on 4-Chloro-2-fluorophenylacetonitrile

For researchers, scientists, and professionals in drug development, a thorough understanding
of the molecular characteristics of chemical compounds is paramount. This document provides
a detailed overview of the molecular structure and weight of 4-Chloro-2-
fluorophenylacetonitrile, a compound of interest in various research and development
pipelines.

Molecular Data Summary

The fundamental quantitative data for 4-Chloro-2-fluorophenylacetonitrile is presented
below. This information is critical for experimental design, reaction stoichiometry, and analytical
characterization.

Property Value

Molecular Formula CsHsCIFN[1]

Molecular Weight 169.58 g/mol

IUPAC Name (4-Chloro-2-fluorophenyl)acetonitrile
CAS Registry Number 75279-53-7[1]

Molecular Structure
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The structural arrangement of atoms and bonds in 4-Chloro-2-fluorophenylacetonitrile
dictates its chemical reactivity and physical properties. The molecule consists of a central
benzene ring substituted with a chlorine atom, a fluorine atom, and a cyanomethyl group.

Molecular structure of 4-Chloro-2-fluorophenylacetonitrile.

The SMILES notation for this structure is c1c(c(cc(Cl)c1)F)CC#N.[1] This representation
encodes the connectivity of the atoms, with the lowercase 'c' indicating the aromatic nature of
the carbon atoms in the benzene ring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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